Cas no 7789-90-4 (2,2,3-Trichloropropanal)

• Product Name: 2,2,3-Trichloropropanal
• CAS No: 7789-90-4
• MF: C₃H₃Cl₃O
• MW: 161.414318323135
• CID: 861923
• PubChem ID: 24623
• Update Time: 2025-04-19

2,2,3-Trichloropropanal Chemical and Physical Properties

Names and Identifiers

• 2,2,3-Trichloropropanal
• propanal, 2,2,3-trichloro-
• SCHEMBL6840690
• DTXSID80228508
• 3-01-00-02693 (Beilstein Handbook Reference)
• AKOS006385278
• UNII-KFQ961MF6C
• 2,2,3-TRICHLOROPROPIONALDEHYDE
• Propionaldehyde, 2,2,3-trichloro-
• BRN 1748695
• VMVQOWJGWBIGEU-UHFFFAOYSA-N
• Q27282234
• 7789-90-4
• AI3-25036
• KFQ961MF6C
• 2,2,3-trichloro-propionaldehyde
• .ALPHA.,.ALPHA.,.BETA.-TRICHLOROPROPIONALDEHYDE
• .ALPHA.,.ALPHA.,.BETA.-TRICHLOROPROPIONIC ALDEHYDE

• Inchi： 1S/C3H3Cl3O/c4-1-3(5,6)2-7/h2H,1H2
• InChI Key： VMVQOWJGWBIGEU-UHFFFAOYSA-N
• SMILES： ClC(C=O)(CCl)Cl

Computed Properties

• Exact Mass: 159.92509
• Monoisotopic Mass: 159.924948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.5

Experimental Properties

• Density: 1.4700
• Boiling Point: 226.05°C (rough estimate)
• Flash Point: 57.5°C
• Refractive Index: 1.4730 (estimate)
• PSA: 17.07